2-[3-[(4-methylpiperidin-1-yl)sulfonyl]-2-oxopyridin-1(2H)-yl]-N-(2-thienylmethyl)acetamide
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Description
2-[3-[(4-methylpiperidin-1-yl)sulfonyl]-2-oxopyridin-1(2H)-yl]-N-(2-thienylmethyl)acetamide is a useful research compound. Its molecular formula is C18H23N3O4S2 and its molecular weight is 409.52. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Synthesis Applications
Synthesis of Pyridines and Thieno[2,3-b]pyridine Derivatives : Arylmethylenecyanothioacetamide reacts with ethyl acetoacetate and acetylacetone to yield 3-cyano-2(1H)-pyridinethione derivatives. These can be alkylated at the sulfur atom and cyclized into thieno[2,3-b]pyridine derivatives, showcasing a route for creating complex heterocyclic structures (Elgemeie et al., 1988).
Novel Synthesis Techniques for Complex Compounds : Efficient preparations of a potent IκB Kinase-β (IKK-β) inhibitor, labeled with carbon-14 and deuterium, demonstrate advanced synthetic methodologies for complex compounds. This includes the use of modified Guareschi-Thorpe condensation and one-pot reactions, highlighting the synthetic versatility required for creating and labeling compounds for research applications (Latli et al., 2016).
Antimicrobial Activity
- Antibacterial Evaluation of Oxadiazole Derivatives : New derivatives synthesized from aralkyl/aryl carboxylic acids showed valuable antibacterial results. This research underscores the potential biomedical applications of compounds with similar functional groups in addressing microbial resistance (Aziz‐ur‐Rehman et al., 2017).
Cyclization and Molecular Transformation
- Intramolecular Cyclization : The reaction of certain acetamides with heteroarylsulfanyl compounds resulted in pyridin-2(1H)-ones, demonstrating cyclization techniques that could be relevant for the synthesis and modification of complex compounds including sulfonamide and acetamide moieties (Savchenko et al., 2020).
properties
IUPAC Name |
2-[3-(4-methylpiperidin-1-yl)sulfonyl-2-oxopyridin-1-yl]-N-(thiophen-2-ylmethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23N3O4S2/c1-14-6-9-21(10-7-14)27(24,25)16-5-2-8-20(18(16)23)13-17(22)19-12-15-4-3-11-26-15/h2-5,8,11,14H,6-7,9-10,12-13H2,1H3,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XGPSUDUAPJZQJN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)S(=O)(=O)C2=CC=CN(C2=O)CC(=O)NCC3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23N3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.